N-[(4-phenyl-1-piperazinyl)carbonothioyl]benzamide

• IUPAC Name: N-(4-phenylpiperazine-1-carbothioyl)benzamide
• InChI: InChI=1S/C18H19N3OS/c22-17(15-7-3-1-4-8-15)19-18(23)21-13-11-20(12-14-21)16-9-5-2-6-10-16/h1-10H,11-14H2,(H,19,22,23)
• InChI Key: HAOXWGKZWIWPDU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=S)NC(=O)C3=CC=CC=C3
• Molecular Formula: C18H19N3OS
• Molecular Weight: 325.4 g/mol
• Solubility: 6.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[(4-phenyl-1-piperazinyl)carbonothioyl]benzamide is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound is a member of the piperazine class of compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-[(4-phenyl-1-piperazinyl)carbonothioyl]benzamide is not fully understood. However, studies have shown that the compound acts as a potent inhibitor of the enzyme monoamine oxidase A (MAO-A). MAO-A is an enzyme that breaks down neurotransmitters such as serotonin, norepinephrine, and dopamine. Inhibition of MAO-A leads to an increase in the levels of these neurotransmitters in the brain, which can have a positive effect on mood and behavior.
Biochemical and Physiological Effects:
N-[(4-phenyl-1-piperazinyl)carbonothioyl]benzamide has been shown to have a number of biochemical and physiological effects. The compound has been shown to increase the levels of neurotransmitters such as serotonin, norepinephrine, and dopamine in the brain. This can have a positive effect on mood and behavior. The compound has also been shown to have antioxidant properties, which can help protect against oxidative stress and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(4-phenyl-1-piperazinyl)carbonothioyl]benzamide is its potent inhibitory effect on MAO-A. This makes it a valuable tool for studying the role of MAO-A in various diseases and conditions. However, one of the limitations of the compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of future directions for research on N-[(4-phenyl-1-piperazinyl)carbonothioyl]benzamide. One area of research is the development of more potent and selective MAO-A inhibitors based on the structure of the compound. Another area of research is the study of the compound's potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, the compound's potential use as an antidepressant and anxiolytic agent warrants further investigation.

Synthesis Methods

The synthesis of N-[(4-phenyl-1-piperazinyl)carbonothioyl]benzamide involves the reaction of 4-phenylpiperazine with carbon disulfide and potassium hydroxide, followed by the addition of benzoyl chloride. The resulting product is purified by recrystallization to obtain a white crystalline powder.

Scientific Research Applications

N-[(4-phenyl-1-piperazinyl)carbonothioyl]benzamide has been extensively studied for its potential therapeutic applications. The compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and schizophrenia. The compound has also been studied for its potential use as an antidepressant and anxiolytic agent.